Cas no 865546-04-9 (4-tert-butyl-N-(3-cyanothiophen-2-yl)benzamide)

• Product Name: 4-tert-butyl-N-(3-cyanothiophen-2-yl)benzamide
• CAS No: 865546-04-9
• MF: C₁₆H₁₆N₂OS
• MW: 284.376042366028
• CID: 5915338
• PubChem ID: 2137675
• Update Time: 2025-05-26

4-tert-butyl-N-(3-cyanothiophen-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(3-cyano-2-thienyl)-4-(1,1-dimethylethyl)-
• SR-01000012346
• 4-tert-butyl-N-(3-cyanothiophen-2-yl)benzamide
• 865546-04-9
• AKOS024608485
• 4-(tert-butyl)-N-(3-cyanothiophen-2-yl)benzamide
• Z29082144
• SR-01000012346-1
• F1385-0093

• Inchi： 1S/C16H16N2OS/c1-16(2,3)13-6-4-11(5-7-13)14(19)18-15-12(10-17)8-9-20-15/h4-9H,1-3H3,(H,18,19)
• InChI Key： GDBNXOBZVIMYHQ-UHFFFAOYSA-N
• SMILES： C(NC1SC=CC=1C#N)(=O)C1=CC=C(C(C)(C)C)C=C1

Computed Properties

• Exact Mass: 284.09833431g/mol
• Monoisotopic Mass: 284.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 375.4±37.0 °C(Predicted)
• pka: 12.46±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-tert-butyl-N-(3-cyanothiophen-2-yl)benzamide

Recent Advances in the Study of 4-tert-butyl-N-(3-cyanothiophen-2-yl)benzamide (CAS: 865546-04-9) in Chemical Biology and Pharmaceutical Research

The compound 4-tert-butyl-N-(3-cyanothiophen-2-yl)benzamide (CAS: 865546-04-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene and benzamide backbone, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its synthesis, structural properties, and biological activities, providing valuable insights into its mechanism of action and therapeutic utility.

One of the key areas of research involving 4-tert-butyl-N-(3-cyanothiophen-2-yl)benzamide is its role as a small-molecule inhibitor targeting specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the COX-2 active site, revealing critical interactions with key amino acid residues. These findings suggest that 4-tert-butyl-N-(3-cyanothiophen-2-yl)benzamide could serve as a lead compound for the development of novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent investigations have highlighted the potential of 4-tert-butyl-N-(3-cyanothiophen-2-yl)benzamide in oncology. A preclinical study conducted by researchers at the National Cancer Institute (NCI) reported that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated kinase signaling pathways. Mechanistic studies indicated that the compound induces apoptosis via the mitochondrial pathway, with minimal effects on normal cells. These results underscore its potential as a targeted therapeutic agent for specific cancer subtypes.

The synthesis and optimization of 4-tert-butyl-N-(3-cyanothiophen-2-yl)benzamide have also been a focus of recent research. A 2022 paper in Organic & Biomolecular Chemistry described a novel, high-yield synthetic route for this compound, employing palladium-catalyzed cross-coupling reactions. The improved synthesis not only enhances the scalability of production but also allows for the introduction of structural modifications to fine-tune its pharmacological properties. Such advancements are critical for the compound's progression into clinical development.

Despite these promising findings, challenges remain in the development of 4-tert-butyl-N-(3-cyanothiophen-2-yl)benzamide as a therapeutic agent. Pharmacokinetic studies have revealed limitations in its oral bioavailability, prompting ongoing research into prodrug strategies and formulation optimization. Furthermore, comprehensive toxicology studies are needed to assess its safety profile in vivo. Addressing these challenges will be essential for advancing this compound toward clinical trials.

In conclusion, 4-tert-butyl-N-(3-cyanothiophen-2-yl)benzamide (CAS: 865546-04-9) represents a promising candidate in chemical biology and pharmaceutical research, with demonstrated potential in anti-inflammatory and anticancer applications. Continued research into its mechanism of action, synthetic optimization, and preclinical development will be crucial for realizing its therapeutic potential. The compound's unique structural features and biological activities make it a valuable subject for further investigation in the quest for novel therapeutics.